![molecular formula C18H17NO4 B3839085 2-(4-morpholinylcarbonyl)phenyl benzoate](/img/structure/B3839085.png)
2-(4-morpholinylcarbonyl)phenyl benzoate
Overview
Description
2-(4-morpholinylcarbonyl)phenyl benzoate, also known as MBCB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MBCB is a member of the carbamate family and has a molecular weight of 327.36 g/mol.
Mechanism of Action
2-(4-morpholinylcarbonyl)phenyl benzoate exerts its effects by inhibiting the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition leads to an accumulation of acetylcholine in the synaptic cleft, causing overstimulation of the nervous system.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. Biochemically, this compound inhibits the activity of acetylcholinesterase, leading to an accumulation of acetylcholine in the synaptic cleft. Physiologically, this overstimulation of the nervous system can cause a variety of symptoms such as muscle weakness, nausea, and respiratory distress.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-morpholinylcarbonyl)phenyl benzoate in lab experiments is its ability to selectively target specific cells. This makes it a valuable tool for drug delivery and targeted therapy. However, one limitation is its potential toxicity, which can make it difficult to use in vivo experiments.
Future Directions
There are several future directions for the study of 2-(4-morpholinylcarbonyl)phenyl benzoate. One area of interest is the development of this compound-based drug delivery systems for targeted therapy. Another potential direction is the synthesis of novel materials using this compound as a building block. Additionally, further investigation into the potential applications of this compound in agriculture and material science could lead to new discoveries and advancements in these fields.
Scientific Research Applications
2-(4-morpholinylcarbonyl)phenyl benzoate has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been shown to possess antitumor, anti-inflammatory, and analgesic properties. It has also been investigated for its potential use as a drug delivery system due to its ability to target specific cells.
In agriculture, this compound has been used as a pesticide due to its ability to inhibit the activity of acetylcholinesterase, an enzyme essential for the nervous system of insects. This compound has also been studied for its potential use in the synthesis of novel materials such as polymers and liquid crystals.
properties
IUPAC Name |
[2-(morpholine-4-carbonyl)phenyl] benzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO4/c20-17(19-10-12-22-13-11-19)15-8-4-5-9-16(15)23-18(21)14-6-2-1-3-7-14/h1-9H,10-13H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPBWWHIONOWUTP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)C2=CC=CC=C2OC(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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